Cas no 52234-17-0 (3-Isocyanophenylisocyanide)

• Product Name: 3-Isocyanophenylisocyanide
• CAS No: 52234-17-0
• MF: C₈H₄N₂
• MW: 128.130761146545
• CID: 2186954
• PubChem ID: 20437109
• Update Time: 2025-04-21

3-Isocyanophenylisocyanide Chemical and Physical Properties

Names and Identifiers

• 3-Isocyanophenylisocyanide
• SCHEMBL7529351
• 1,3-diisocyanobenzene
• AKOS006295486
• DTXSID801338505
• 935-27-3
• 52234-17-0
• DB-315457

• Inchi： 1S/C8H4N2/c1-9-7-4-3-5-8(6-7)10-2/h3-6H
• InChI Key： SKHJWXBERCRPHJ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C=CC=C(C=1)[N+]#[C-]

Computed Properties

• Exact Mass: 128.03700
• Monoisotopic Mass: 128.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 8.7A^2

Experimental Properties

• PSA: 0.00000
• LogP: 1.24960